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Compound of Interest

5-Bromo-2-(2-fluorophenyl)-4-
Compound Name:
methylpyridine

Cat. No.: B15263324

Get Quote

Executive Summary

5-Bromo-2-(2-fluorophenyl)-4-methylpyridine (CAS: 2060030-64-8) is a halogenated
heteroaromatic compound.[1] For disposal purposes, it must be classified and managed as

Halogenated Organic Waste. Under no circumstances should this compound be discharged
into sanitary sewer systems or disposed of in general trash. The presence of bromine and
fluorine atoms requires high-temperature incineration with specific flue gas scrubbing to
prevent the formation of corrosive acid gases and potential dioxins.

Chemical Profile & Hazard Identification

Before handling waste, verify the material against this profile to ensure accurate segregation.
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Parameter Specification

Chemical Name 5-Bromo-2-(2-fluorophenyl)-4-methylpyridine
CAS Number 2060030-64-8

Molecular Formula C12H9BrFN

) Solid (typically off-white to yellow powder) or
Physical State o :
Liquid (if in solution)

Skin Irrit. 2 (H315), Eye Irrit. 2A (H319), STOT

Primary Hazards
SE 3 (H335)

Halogenated Organic (Do not mix with non-
Waste Stream
halogenated solvents)

Incompatibility Strong oxidizing agents, strong acids

Waste Classification & Segregation Logic
Proper segregation is the single most critical step in laboratory waste management. This

compound contains both Bromine and Fluorine.[1][2][3]

 Why Segregate? Mixing halogenated waste with non-halogenated waste (like acetone or
ethanol) significantly increases the cost of disposal and complicates the incineration process.

e The "Halogen Rule": If a waste container contains any detectable amount of this compound
(>0.1%), the entire container must be labeled and treated as Halogenated Waste.

Waste Stream Decision Tree

The following logic flow dictates how to categorize your specific waste generated from
experiments involving this compound.
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Waste Generation Source

Physical State?

Solutions Solids/Debris Glass/Metal

Liquid Waste Solid Waste Contaminated Sharps
(Mother Liquors, HPLC) (Powder, Silica, Wipes) (Needles, Broken Glass)

Contaminated Debris Chemically Contaminated

Contains >0.1% Stream B: Solid Stream C: Puncture-Proof

Halogens?

Hazardous Waste Sharps Container

Stream A: Halogenated
Organic Waste

Click to download full resolution via product page

Figure 1: Decision logic for segregating waste streams containing 5-Bromo-2-(2-
fluorophenyl)-4-methylpyridine.

Detailed Disposal Procedures
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A. Liquid Waste (Solutions & Mother Liquors)

Context: Reaction mixtures, HPLC effluent, or dissolved stocks.

Container Selection: Use a High-Density Polyethylene (HDPE) or glass carboy. Ensure the
cap has a chemically resistant liner (PTFE).

e Labeling: Attach a hazardous waste tag before adding the first drop of waste.[4]

o Required Fields: "Hazardous Waste," "Halogenated Organic," and list constituents (e.g.,
"Acetonitrile 90%, 5-Bromo-2-(2-fluorophenyl)-4-methylpyridine <1%").

e Transfer: Use a funnel to prevent spills. Leave at least 10% headspace in the container to
allow for thermal expansion.

e Secondary Containment: Store the carboy in a secondary tray capable of holding 110% of
the container's volume.

B. Solid Waste (Silica Gel, Filter Paper, PPE)

Context: Contaminated gloves, weighing boats, silica from flash columns, and drying agents
(MgSOa).

Collection: Place all contaminated solids into a wide-mouth HDPE jar or a double-lined
hazardous waste bag (6-mil thickness minimum).

» Silica Gel: If disposing of silica gel from a column purification of this compound, ensure the
solvent has been air-dried in a fume hood before sealing the solid waste container to prevent
pressure buildup.

o Sealing: Twist and tape the bag neck (gooseneck seal) or tightly screw the jar lid.

e Labeling: Label as "Solid Hazardous Waste - Toxic/Irritant."

C. Empty Containers

Context: Original vials or bottles from the supplier.
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» Triple Rinse: Triple rinse the empty container with a solvent capable of dissolving the residue
(e.g., acetone or dichloromethane).

» Rinsate Disposal: Pour the rinsate into the Liquid Halogenated Waste container (Stream A).
o Defacing: Deface the original label using a marker.

» Disposal: Once triple-rinsed and dried, the glass container can typically be discarded in the
lab glass trash (verify with local EHS officers; some sites require all chemical bottles to go to
hazardous waste).

Emergency Spill Response

In the event of a spill during disposal, follow this immediate containment workflow.

1. Alert & Evacuate 2. Don PPE 3. Containment 4. Absorption 5. Collection 6. Label & Report
(Notify nearby personnel) (Nitrile gloves, Goggles, Lab Coat) (Use absorbent pillows/snakes) (Cover with vermiculite/sand) (Scoop into HazWaste Bag) (Tag as Debris from Spill)

Click to download full resolution via product page
Figure 2: Workflow for managing minor laboratory spills (<500 mL).

Critical Note: Do not use water to clean up the initial spill. Use dry absorbents (vermiculite,
sand, or commercial spill pads) to avoid spreading the halogenated material into drains.

Regulatory Compliance (RCRA & EPA)

While 5-Bromo-2-(2-fluorophenyl)-4-methylpyridine is not explicitly listed on the EPA "P" or
"U" lists (40 CFR 8 261.33), it must be characterized based on its properties:

o Toxicity Characteristic: As a pyridine derivative, generators should evaluate if the waste
exhibits toxicity characteristics (D038 for Pyridine) via TCLP if the parent structure is liable to
degrade, though this is rare for stable derivatives.

o Generator Knowledge: Most institutions classify this as Non-Regulated Chemical Waste that
requires destruction via incineration.
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Halogen Content: Because it contains Bromine and Fluorine, it triggers specific incineration
requirements under RCRA to manage acid gas emissions (HCI, HBr, HF).

Labeling Requirement: Ensure the label explicitly states "Contains Halogens" to alert the

disposal facility to use an incinerator equipped with a scrubber.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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